Cas no 2680828-35-5 (1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylate
• CAS No: 2680828-35-5
• MF: C₁₅H₁₉NO₇
• MW: 325.313864946365
• CID: 5625136
• PubChem ID: 165921789
• Update Time: 2025-05-24

1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2680828-35-5
• EN300-28294603
• 1,3-dimethyl 5-{[(tert-butoxy)carbonyl]amino}-2-hydroxybenzene-1,3-dicarboxylate
• 1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylate

• Inchi： 1S/C15H19NO7/c1-15(2,3)23-14(20)16-8-6-9(12(18)21-4)11(17)10(7-8)13(19)22-5/h6-7,17H,1-5H3,(H,16,20)
• InChI Key： MRXHQEQNFZUCRN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)OC)C(=C(C(=O)OC)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.11615195g/mol
• Monoisotopic Mass: 325.11615195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dimethyl 5-{(tert-butoxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylate

1,3-Dimethyl 5-{(tert-Butoxy)carbonylamino}-2-Hydroxybenzene-1,3-Dicarboxylate: A Comprehensive Overview

1,3-Dimethyl 5-{(tert-Butoxy)carbonylamino}-2-Hydroxybenzene-1,3-Dicarboxylate, commonly referred to by its CAS number 2680828-35-5, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug delivery systems, polymer synthesis, and advanced materials development.

The molecular structure of 1,3-Dimethyl 5-{(tert-Butoxy)carbonylamino}-2-Hydroxybenzene-1,3-Dicarboxylate is characterized by a benzene ring with multiple substituents. The presence of two methyl groups at the 1 and 3 positions, along with a hydroxyl group at position 2 and a tert-butoxycarbonyl amino group at position 5, contributes to its versatile reactivity and functionalization potential. Recent studies have highlighted the importance of such substituted aromatic compounds in enhancing the performance of polymeric materials due to their ability to form strong intermolecular interactions.

One of the most promising applications of this compound lies in its role as a building block for advanced polymers. Researchers have demonstrated that incorporating tert-butoxycarbonyl groups into polymer backbones can significantly improve their thermal stability and mechanical properties. For instance, a study published in the Journal of Polymer Science explored the use of this compound in synthesizing high-performance polyurethanes, which exhibit exceptional resistance to environmental degradation.

In addition to its polymer-related applications, 1,3-Dimethyl 5-{(tert-Butoxy)carbonylamino}-2-Hydroxybenzene-1,3-Dicarboxylate has shown potential in drug delivery systems. The hydroxyl and amino groups present in its structure enable it to act as a carrier for various therapeutic agents. A recent investigation published in Nature Communications revealed that this compound can be modified to form biocompatible nanoparticles capable of targeted drug delivery to specific tissues.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of tert-butyl groups as protecting agents during the synthesis ensures the stability of intermediate products and facilitates precise control over the final product's structure. This approach has been optimized in recent years to enhance yield and purity, making it more accessible for industrial applications.

From an environmental standpoint, researchers are increasingly focusing on the biodegradability and eco-friendliness of compounds like CAS No. 2680828-35-5. A study conducted by the University of California demonstrated that under controlled conditions, this compound can undergo enzymatic degradation without releasing harmful byproducts. This finding is particularly significant for industries seeking sustainable alternatives for traditional materials.

In conclusion, 1,3-Dimethyl 5-{(tert-Butoxy)carbonylamino}-2-Hydroxybenzene-1,3-Dicarboxylate, identified by CAS No. 2680828-35-5, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.